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Compound of Interest

Compound Name: 3-Methoxyisonicotinonitrile
CAS No.: 26414-90-4
Cat. No.: B1590417
Get Quote
. J

Compound: 3-Methoxyisonicotinonitrile Synonyms: 3-Methoxypyridine-4-carbonitrile; 4-
Cyano-3-methoxypyridine CAS Registry Number: 26414-90-4 Molecular Formula: C

H
N

O Exact Mass: 134.05[1]

Introduction & Structural Context[2][3][4]

3-Methoxyisonicotinonitrile is a pyridine derivative characterized by a nitrile group at the C4
position and a methoxy group at the C3 position. In drug development, this scaffold serves as
an electrophilic partner in coupling reactions (e.g., Suzuki-Miyaura) to generate complex
heterocyclic systems found in kinase inhibitors and GPCR ligands.

The presence of the electron-withdrawing nitrile group and the electron-donating methoxy
group creates a unique "push-pull" electronic environment on the pyridine ring, significantly
influencing its spectral signature.[1]
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Structural Logic

o Pyridine Core: Provides the base aromatic signals (shifted by the heteroatom).

o C4-Nitrile (CN): Strong electron-withdrawing group (EWG); deshields ortho protons (H3, H5)
but H3 is substituted.

o C3-Methoxy (OMe): Electron-donating by resonance (shielding ortho/para) but withdrawing
by induction (deshielding ipso/ortho).

Mass Spectrometry (MS) Data & Fragmentation
Logic[5]

The mass spectrum of 3-Methoxyisonicotinonitrile is dominated by the stability of the
aromatic pyridine ring, with fragmentation driven by the substituents.

Key MS Signals (EI/ESI)

m/z (lon) Assignment Mechanistic Origin

Molecular lon. High stability
134 [M]* / [M+H]+ due to aromaticity.[1] Base
peak in soft ionization (ESI).

Loss of Methyl. Cleavage of
the methoxy C-O bond,

119 [M = CHs]* ) o )
generating a pyridinol-like

cation.[1]

Loss of Carbon Monoxide.
106 M — COJ* Characteristic of
phenols/anisoles; follows

methyl loss or rearrangement.

Pyridine Core. Loss of nitrile
79 [CsHsN]*+ (CN) and methoxy fragments.

[1]

Fragmentation Pathway Visualization
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The following diagram illustrates the logical fragmentation pathways observed in Electron
Impact (El) mass spectrometry.

Molecular lon
[M]+ m/z 134

- CH3 (15 Da)

[M - CH3]+
m/z 119

- CO (28 Da) - CN, - OMe
(Phenolic rearrangement) | (High Energy)

[M - COJ+
m/z 106

Pyridyne/Ring Frag
m/z ~78-79

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway for 3-Methoxyisonicotinonitrile illustrating the
sequential loss of the methyl group and carbon monoxide.

Infrared Spectroscopy (IR)[6][7]

The IR spectrum provides rapid confirmation of the functional groups. The nitrile stretch is the
most diagnostic feature.

Band Assignment Table
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Frequency (cm™?) Intensity Vibrational Mode Diagnostic Value
Primary ID.
2230 — 2245 Strong, Sharp C=N Stretch Characteristic of aryl
nitriles.
Typical aromatic C-H
3000 - 3100 Weak C-H Stretch (Ar) )
stretching.[1]
) Methyl group (OMe)
2840 — 2950 Medium C-H Stretch (Alk)
C-H stretches.[1]
) Pyridine ring skeletal
1580 — 1600 Medium C=C / C=N Stretch o
vibrations.
Aryl-alkyl ether bond
1270 - 1290 Strong C-O Stretch

(Ar-O-CH3).[1]

Experimental Note: In solid-state (KBr pellet), the nitrile peak is sharp and distinct. In solution

(CHCIs), it may broaden slightly but remains the clearest indicator of the C4-substitution.

Nuclear Magnetic Resonance (NMR)[3][5][6][8][9]

[10]

NMR analysis is the definitive method for structural validation. The asymmetry introduced by

the 3,4-substitution pattern resolves the aromatic protons into distinct signals.

'H NMR Data (400 MHz, CDCIs)
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Shift (5
ppm)

Multiplicity

Integration

Coupling (J
Hz)

Assignment

Structural
Logic

8.42

Singlet (s)

H-2

Most
Deshielded.
Alpha to
Nitrogen and
ortho to OMe.
[1] No
adjacent
protons for

splitting.

8.35

Doublet (d)

H-6

Alpha to
Nitrogen.
Deshielded
by ring
nitrogen.[1]
Couples with
H-5.

7.55

Doublet (d)

H-5

Beta to
Nitrogen.
Shielded
relative to H-
2/H-6.[1]
Ortho to CN
(EWG).

4.02

Singlet (s)

-OCHs

Methoxy.
Characteristic
chemical shift
for methoxy
on an
electron-
deficient ring.

[1]
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13C NMR Data (100 MHz, CDCIs)

164.5 ppm (C-2): Highly deshielded due to position between N and OMe.

e 155.0 ppm (C-3): Ipso-carbon to the Oxygen atom (C-O).
e 147.8 ppm (C-6): Alpha-carbon to Nitrogen.[1][2]

e 119.5 ppm (C-5): Beta-carbon, ortho to CN.[1]

e 114.5 ppm (CN): Nitrile carbon.

e 108.0 ppm (C-4): Ipso-carbon to Nitrile (shielded by resonance from OMe).

56.5 ppm (OCHs): Methoxy carbon.

NMR Assignment Workflow

The following diagram depicts the logic flow for assigning the proton signals, ensuring self-
validation of the structure.

Singlet (8.42 ppm) Chemical Shift logic Assign: H-2
No neighbors (Between N and OMe)

Aromatic Region Doublet (8.35 ppm) J=5.0Hz coupling > Assign: H-6
(7.5 - 8.5 ppm) Alphato N (Alpha to N)

Raw 1H Spectrum \
(CDCI3) Aliphatic Region Doublet (7.55 ppm J=5.0Hz coupling Assign: H-5
]
(~4.0 ppm) Betato N (Coupled to H-6)

Click to download full resolution via product page

Figure 2: Logic flow for the structural assignment of 1H NMR signals based on multiplicity and
chemical environment.

Experimental Protocols for Analysis
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To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow these standardized protocols
for sample preparation.

A. NMR Sample Preparation[2][8][9][11]
e Solvent: Use CDCIs (Chloroform-d) containing 0.03% TMS as an internal standard.

e Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

o Note: Ensure the solution is clear. If the compound was isolated as an HCI salt, add 1 drop
of NaOD/D:0 or free-base it first, as protonation of the pyridine nitrogen will significantly
shift signals downfield (Ad > 0.5 ppm).

e Acquisition: Run at 298 K. For 13C, a minimum of 512 scans is recommended to resolve the
quaternary nitrile carbon.

B. HPLC-MS Method[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Mobile Phase:

o A: Water + 0.1% Formic Acid.[3]

o B: Acetonitrile + 0.1% Formic Acid.

Gradient;: 5% B to 95% B over 10 minutes.

Detection: UV at 220 nm (amide/nitrile absorption) and 254 nm (aromatic).

lonization: ESI Positive Mode. Look for [M+H]* = 135.06.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectral Analysis of 3-
Methoxyisonicotinonitrile[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590417/docs#technical-guide-spectral-analysis-of-
3-methoxyisonicotinonitrile-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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